Cas no 1286721-83-2 (methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate)

• Product Name: methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate
• CAS No: 1286721-83-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5851068
• PubChem ID: 52992750
• Update Time: 2025-08-04

methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• TZZSCHQEPGDIME-UHFFFAOYSA-N
• methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate
• methyl 4-((2-cyclopropyl-2-hydroxypropyl)carbamoyl)benzoate
• VU0525570-1
• AKOS024524546
• F5857-5758
• 1286721-83-2

• Inchi： 1S/C15H19NO4/c1-15(19,12-7-8-12)9-16-13(17)10-3-5-11(6-4-10)14(18)20-2/h3-6,12,19H,7-9H2,1-2H3,(H,16,17)
• InChI Key： TZZSCHQEPGDIME-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NCC(C2CC2)(O)C)C=C1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate

Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate (CAS No. 1286721-83-2): A Comprehensive Overview

Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate, identified by its CAS number 1286721-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that includes a benzoate core and a functionalized carbamoyl group, has garnered attention for its potential applications in drug development and molecular research. The unique combination of cyclopropyl and hydroxypropyl substituents in its molecular framework suggests a rich chemical diversity that may contribute to its biological activity.

The< strong>molecular structure of Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate is characterized by a benzene ring substituted at the fourth position with a carbamoyl group, which itself is attached to a propyl chain. This propyl chain is further modified with both cyclopropyl and hydroxyl groups, resulting in a highly functionalized molecule. Such structural complexity often correlates with diverse biological properties, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>benzoate moiety is known for its pharmacological properties, including anti-inflammatory and analgesic effects. Additionally, the carbamoyl group can serve as a key pharmacophore in the design of bioactive molecules. The presence of the cyclopropyl group introduces rigidity to the molecule, which can influence its binding affinity to biological targets, while the hydroxyl group provides opportunities for hydrogen bonding interactions.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate exemplify this principle by incorporating multiple functional groups that can interact with biological systems in complex ways. Studies have shown that such molecules can exhibit a range of activities, from enzyme inhibition to receptor modulation. The< strong>cyclopropyl and< strong>hydroxypropyl substituents are particularly noteworthy, as they can influence both the physical properties and the biological activity of the compound.

The synthesis of Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 4-bromobenzoic acid or its derivatives, which are then coupled with appropriate carbamoylating agents. The introduction of the cyclopropyl and hydroxypropyl groups follows subsequent reactions that may include alkylation or hydroxylation steps. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The< strong>pharmacological potential of Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate has been explored in several preclinical studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a candidate for further development as an therapeutic agent.

In addition to its pharmacological applications, Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate holds promise in the field of chemical biology. Its complex structure provides a valuable tool for studying molecular recognition processes and for designing probes that can interact with specific biological targets. Such studies are crucial for understanding disease mechanisms at the molecular level and for developing novel diagnostic tools.

The< strong>analytical characterization of Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate is essential for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess its chemical integrity. These analytical methods provide detailed information about the molecular structure and purity of the compound, which are critical for both research and commercial applications.

The< strong>future directions for research on Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate include further exploration of its pharmacological effects in vivo. Animal models will be utilized to evaluate its efficacy and safety profiles before considering human clinical trials. Additionally, computational studies using molecular modeling techniques may help predict how this compound interacts with biological targets at an atomic level.

In conclusion, Methyl 4-[(2-cyclopropyl-2-hydroxypropyl)carbamoyl]benzoate (CAS No. 1286721-83-2) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug development and molecular biology studies. As research continues to uncover new applications for this molecule, it is likely to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.